2-(Azetidin-3-yl)propanoic acid; trifluoroacetic acid

• IUPAC Name: 2-(azetidin-3-yl)propanoic acid;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C6H11NO2.C2HF3O2/c1-4(6(8)9)5-2-7-3-5;3-2(4,5)1(6)7/h4-5,7H,2-3H2,1H3,(H,8,9);(H,6,7)
• InChI Key: SCMKIRSEQAWRIB-UHFFFAOYSA-N
• Canonical SMILES: CC(C1CNC1)C(=O)O.C(=O)(C(F)(F)F)O
• Molecular Formula: C8H12F3NO4
• Molecular Weight: 243.18 g/mol
• CAS RN: 1797923-92-2

Description

“2-(Azetidin-3-yl)propanoic acid; trifluoroacetic acid” is a chemical compound with the CAS Number: 1909327-16-7. It has a molecular weight of 245.16. The compound is stored at room temperature and is available in powder form.

Synthesis Analysis

An efficient protocol providing easy access to chiral 2-(N-Boc-azetidin-3-yl)-2-alkylpropanoic acids as novel GABA derivatives is described. In the first stage of the synthesis, alkylated phosphonates and N-Boc-azetidin-3-one were converted to the corresponding N-Boc-azetidine-3-ylidenes via a Horner–Wadsworth–Emmons reaction. These were then subjected to a standard hydrogenation procedure.

Molecular Structure Analysis

The IUPAC name of the compound is 2,2,2-trifluoroacetic acid–2-(azetidin-3-yloxy)acetic acid (1/1). The InChI code is 1S/C5H9NO3.C2HF3O2/c7-5(8)3-9-4-1-6-2-4;3-2(4,5)1(6)7/h4,6H,1-3H2,(H,7,8);(H,6,7).

Chemical Reactions Analysis

The subsequent reaction of racemic amino esters with sodium hydroxide in methanol afforded the target racemic N-Boc-amino acids as major products. The optically active enantiomers of 2-(N-Boc-azetidin-3-yl)-2-alkylpropanoic acids were prepared via optical resolution of the racemates using (S)-4-benzyl-2-oxazolidinone as the resolving agent to obtain the diastereomeric pairs.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 245.16. It is stored at room temperature and is available in powder form.

Scientific Research Applications

1. Synthesis of Chiral 2-(N-Boc-azetidin-3-yl)-2-alkylpropanoic Acids as Novel GABA Derivatives

• Summary of Application: This compound is used in the synthesis of chiral 2-(N-Boc-azetidin-3-yl)-2-alkylpropanoic acids, which are novel GABA derivatives.
• Methods of Application: The synthesis involves a Horner–Wadsworth–Emmons reaction, followed by a standard hydrogenation procedure. The subsequent reaction of racemic amino esters with sodium hydroxide in methanol affords the target racemic N-Boc-amino acids as major products.
• Results or Outcomes: The optically active enantiomers of 2-(N-Boc-azetidin-3-yl)-2-alkylpropanoic acids were prepared via optical resolution of the racemates using (S)-4-benzyl-2-oxazolidinone as the resolving agent.

2. Synthesis of New Azetidine and Oxetane Amino Acid Derivatives

• Summary of Application: This compound is used in the synthesis of new azetidine and oxetane amino acid derivatives.
• Methods of Application: The synthesis involves a DBU-catalysed Horner–Wadsworth–Emmons reaction, followed by aza-Michael addition with NH-heterocycles.
• Results or Outcomes: The synthesis and diversification of novel heterocyclic amino acid derivatives were achieved through the Suzuki–Miyaura cross-coupling from the corresponding brominated pyrazole–azetidine hybrid with boronic acids.

3. Use as Chemical Hybridizing Agents

• Summary of Application: Some N-substituted derivatives of this compound were used as chemical hybridizing agents to selectively sterilize the male parts of wheat plants, rendering the pollen grains non-functional.
• Methods of Application: The specific methods of application in this context are not detailed in the source.
• Results or Outcomes: The application of these compounds resulted in the selective sterilization of the male parts of wheat plants.

Safety And Hazards

The compound has been classified with the signal word “Danger” and is associated with the hazard statements H302, H315, H318, H335. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), not eating, drinking or smoking when using this product (P270), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and others.